Cas no 21169-68-6 (Isoxazole, 5-ethenyl-)

Isoxazole, 5-ethenyl- structure
Isoxazole, 5-ethenyl- structure
Product name:Isoxazole, 5-ethenyl-
CAS No:21169-68-6
MF:C5H5NO
MW:95.0993010997772
CID:238850
PubChem ID:12209481

Isoxazole, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-ethenyl-
    • 5-ethenyl-1,2-oxazole
    • 5-Vinylisoxazole
    • DTXSID10480556
    • 21169-68-6
    • Inchi: InChI=1S/C5H5NO/c1-2-5-3-4-6-7-5/h2-4H,1H2
    • InChI Key: ZDJWVRSLZWIXGG-UHFFFAOYSA-N
    • SMILES: C(C1ON=CC=1)=C

Computed Properties

  • Exact Mass: 95.03715
  • Monoisotopic Mass: 95.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

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